Cas no 241488-37-9 (1,8-Naphthyridin-2-amine,N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)-)

• Product Name: 1,8-Naphthyridin-2-amine,N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)-
• CAS No: 241488-37-9
• MF: C₂₂H₁₃F₆N₃O
• MW: 449.348545789719
• CID: 245672
• PubChem ID: 2764736
• Update Time: 2025-04-19

1,8-Naphthyridin-2-amine,N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2-amine,N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)-
• 1,8-Naphthyridin-2-amine,N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)-(9CI)
• N-(4-Phenoxyphenyl)-5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-a mine
• DTXSID001155682
• 10D-030
• 241488-37-9
• N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-amine
• AKOS005074058
• N-(4-phenoxyphenyl)-5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-amine

• Inchi： 1S/C22H13F6N3O/c23-21(24,25)17-12-18(22(26,27)28)30-20-16(17)10-11-19(31-20)29-13-6-8-15(9-7-13)32-14-4-2-1-3-5-14/h1-12H,(H,29,30,31)
• InChI Key： JILMQZRNLHPVLW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2C1=CC=C(NC1C=CC(=CC=1)OC1C=CC=CC=1)N=2)(F)F

Computed Properties

• Exact Mass: 449.09639
• Monoisotopic Mass: 449.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04